Cas no 915018-94-9 (2-(Azidomethyl)benzene-1,4-diol)

2-(Azidomethyl)benzene-1,4-diol structure

915018-94-9 structure

Product Name:2-(Azidomethyl)benzene-1,4-diol

CAS No:915018-94-9

Molecular Formula:C₇H₇N₃O₂

Molecular Weight:165.149380922318

CID:2814024

PubChem ID:16081938

2-(Azidomethyl)benzene-1,4-diol Properties

Names and Identifiers

- 2-(azidomethyl)benzene-1,4-diol
- InChIKey： URTXSFWGWRZNKD-UHFFFAOYSA-N
- Inchi： 1S/C7H7N3O2/c8-10-9-4-5-3-6(11)1-2-7(5)12/h1-3,11-12H,4H2
- SMILES： OC1C=CC(=CC=1CN=[N+]=[N-])O

Computed Properties

Exact Mass: 165.053826475g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 165.053826475g/mol
Heavy Atom Count: 12
Complexity: 191
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Topological Polar Surface Area: 54.8

2-(Azidomethyl)benzene-1,4-diol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1866901-0.05g	2-(azidomethyl)benzene-1,4-diol	915018-94-9		0.05g	$395.0	2023-09-18

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